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Compound of Interest

Compound Name: Metamizol (magnesium)

Cat. No.: B051434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metamizole Magnesium is the magnesium salt of metamizole (also known as dipyrone), a non-

steroidal anti-inflammatory drug (NSAID) with potent analgesic, antipyretic, and spasmolytic

properties.[1][2] In the realm of analytical chemistry, Metamizole Magnesium serves as a critical

reference standard for the precise identification and quantification of metamizole in

pharmaceutical formulations, biological samples, and research materials.[1][3] The use of a

well-characterized reference standard like Metamizole Magnesium is fundamental for ensuring

the accuracy, reliability, and consistency of analytical data in quality control, method

development and validation, and pharmacokinetic studies.[1][4]

These application notes provide comprehensive information and detailed experimental

protocols for the effective utilization of Metamizole Magnesium as an analytical reference

standard.

Physicochemical Properties
A summary of the key physicochemical properties of Metamizole Magnesium is presented

below.
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Property Value Reference

Chemical Name

magnesium;bis([(1,5-dimethyl-

3-oxo-2-phenylpyrazol-4-yl)-

methylamino]methanesulfonat

e)

[1]

CAS Number 6150-97-6 [1]

Molecular Formula C26H32MgN6O8S2 [1][5][6]

Molecular Weight 645.0 g/mol [1][5][6]

Appearance White Powder [1][7]

Solubility
Slightly soluble in DMSO,

Methanol, and Water.
[5]

Storage
2-8°C Refrigerator or -20°C.[1]

[5]
[1][5][8]

Typical Certificate of Analysis Specifications
The following table summarizes the typical quality control specifications for a Metamizole

Magnesium reference standard.

Test Specification Method

Assay (on anhydrous basis) 98.0% - 102.0% HPLC

Purity ≥98% HPLC

Identification Conforms to structure NMR, Mass Spec, IR

Loss on Drying ≤ 6.0% TGA

Related Substances Conforms to limits HPLC

Residual Solvents Conforms to ICH limits GC-HS

Analytical Methodologies
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The concentration and purity of Metamizole Magnesium are most commonly determined using

High-Performance Liquid Chromatography (HPLC) and UV-Visible Spectrophotometry.[1]

Protocol 1: Purity Determination by High-
Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of a Metamizole Magnesium sample using a stability-

indicating RP-HPLC method.[1]

Materials:

Metamizole Magnesium Reference Standard

Methanol (HPLC grade)

Sodium dihydrogen phosphate

Orthophosphoric acid

Water (HPLC grade)

Volumetric flasks, pipettes, and other standard laboratory glassware

HPLC system with a UV detector

Chromatographic Conditions:
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Parameter Condition

Column Inertsil ODS 3V C-18 or equivalent

Mobile Phase
0.05M Sodium dihydrogen phosphate buffer (pH

5.0) : Methanol (53:47, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Detector Wavelength 286 nm

Column Temperature Ambient

Procedure:

Mobile Phase Preparation: Prepare a 0.05M sodium dihydrogen phosphate buffer and adjust

the pH to 5.0 with orthophosphoric acid. Mix the buffer with methanol in a 53:47 (v/v) ratio.

Filter and degas the mobile phase before use.[1]

Standard Solution Preparation: Accurately weigh about 25 mg of Metamizole Magnesium

Reference Standard and dissolve it in the mobile phase in a 25 mL volumetric flask to obtain

a concentration of approximately 1000 µg/mL.[1]

Sample Solution Preparation: Prepare a sample solution of the Metamizole Magnesium to be

tested at the same concentration as the standard solution using the mobile phase as the

diluent.[1]

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.[1]

Calculation: Calculate the purity of the sample by comparing the peak area of the main peak

in the sample chromatogram to that of the standard chromatogram.[1]
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Caption: Workflow for HPLC Purity Determination.

Protocol 2: Quantification by UV-Visible
Spectrophotometry
Objective: To quantify the amount of metamizole in a sample using a UV-Visible

spectrophotometric method.[1]

Materials:

Metamizole Magnesium Reference Standard

Ammonium molybdate

Distilled water

UV-Visible Spectrophotometer
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Volumetric flasks, pipettes, and other standard laboratory glassware

Procedure:

Standard Stock Solution Preparation: Accurately weigh 100 mg of Metamizole Magnesium

Reference Standard and dissolve it in 100 mL of distilled water to obtain a 1 mg/mL (1000

µg/mL) stock solution.[1]

Working Standard Solutions: Prepare a series of working standard solutions with

concentrations ranging from 5 to 30 µg/mL by appropriately diluting the stock solution with

distilled water.[1]

Sample Preparation: Prepare the sample solution to have an expected metamizole

concentration within the linear range of the assay (5-30 µg/mL).[1]

Color Development: To a fixed volume of each standard and sample solution, add a solution

of ammonium molybdate. This will produce a green-colored chromogen.[1]

Measurement: Measure the absorbance of the resulting solutions at 682.8 nm against a

reagent blank.[1]

Calibration Curve and Quantification: Plot a calibration curve of absorbance versus

concentration for the standard solutions. Determine the concentration of metamizole in the

sample solution by interpolating its absorbance on the calibration curve.[1]
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Caption: Workflow for UV-Vis Spectrophotometric Quantification.
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Protocol 3: Titrimetric Determination (Adapted from
Metamizole Sodium)
Objective: To determine the content of metamizole magnesium by titrimetry. This method is

based on the acid hydrolysis of metamizole followed by redox titration of the resulting bisulfite

ions.[9]

Materials:

Metamizole Magnesium Reference Standard

Potassium hydrogenperoxymonosulfate solution (known concentration)

Potassium iodide solution (5%)

Sodium thiosulfate solution (0.02 mol/L)

Hydrochloric acid

Starch indicator solution

Standard laboratory glassware for titration

Procedure:

Sample Preparation: Accurately weigh a quantity of Metamizole Magnesium Reference

Standard and dissolve it in a suitable volume of water.

Hydrolysis: Acidify the solution with hydrochloric acid to facilitate the hydrolysis of

metamizole, which releases bisulfite ions.[9]

Oxidation: Add a known excess of potassium hydrogenperoxymonosulfate solution to the

sample. This will oxidize the bisulfite ions.[9]

Back Titration: After allowing the oxidation reaction to complete (approximately 10 minutes),

add potassium iodide solution. The excess potassium hydrogenperoxymonosulfate will

oxidize the iodide to iodine.[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://pharmakeftiki.hsmc.gr/index.php/pj/article/download/4/34/415
https://pharmakeftiki.hsmc.gr/index.php/pj/article/download/4/34/415
https://pharmakeftiki.hsmc.gr/index.php/pj/article/download/4/34/415
https://pharmakeftiki.hsmc.gr/index.php/pj/article/download/4/34/415
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Determination: Titrate the liberated iodine with a standardized sodium thiosulfate

solution using starch as an indicator. The endpoint is reached when the blue color of the

starch-iodine complex disappears.[9]

Blank Determination: Perform a blank titration under the same conditions without the

metamizole sample.

Calculation: Calculate the amount of metamizole magnesium in the sample based on the

difference in the volume of sodium thiosulfate solution consumed by the blank and the

sample.

Metabolic Pathway and Mechanism of Action
Metamizole is a prodrug that is rapidly hydrolyzed in the gastrointestinal tract to its primary

active metabolite, 4-methylaminoantipyrine (4-MAA).[1][10] 4-MAA is further metabolized in the

liver to other active metabolites.[1][10] The analgesic and antipyretic effects of metamizole's

active metabolites are primarily attributed to their inhibition of cyclooxygenase (COX) enzymes,

which are crucial for prostaglandin synthesis.[2]
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Caption: Metabolic Pathway of Metamizole.

Reference Standard Qualification Workflow
The qualification of a new batch of Metamizole Magnesium as a reference standard is a

systematic process to ensure its suitability for its intended analytical purpose.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pharmakeftiki.hsmc.gr/index.php/pj/article/download/4/34/415
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Metamizole_Magnesium_as_a_Reference_Standard.pdf
https://sielc.com/hplc-determination-of-metamizole
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Metamizole_Magnesium_as_a_Reference_Standard.pdf
https://sielc.com/hplc-determination-of-metamizole
https://www.medchemexpress.com/metamizol-magnesium.html
https://www.benchchem.com/product/b051434?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


New Batch of
Metamizole Magnesium

Full Characterization
(NMR, MS, IR)

Purity Determination
(HPLC, Titration)

Impurity Profiling

Certificate of Analysis
Generation

Release as
Reference Standard

Click to download full resolution via product page

Caption: Workflow for Reference Standard Qualification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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